N-1-adamantyl-2-[(1-naphthyloxy)acetyl]hydrazinecarboxamide

• IUPAC Name: 1-(1-adamantyl)-3-[(2-naphthalen-1-yloxyacetyl)amino]urea
• InChI: InChI=1S/C23H27N3O3/c27-21(14-29-20-7-3-5-18-4-1-2-6-19(18)20)25-26-22(28)24-23-11-15-8-16(12-23)10-17(9-15)13-23/h1-7,15-17H,8-14H2,(H,25,27)(H2,24,26,28)
• InChI Key: IBCLAPFLVASNNH-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)NNC(=O)COC4=CC=CC5=CC=CC=C54
• Molecular Formula: C23H27N3O3
• Molecular Weight: 393.5 g/mol

Description

N-1-adamantyl-2-[(1-naphthyloxy)acetyl]hydrazinecarboxamide, also known as ADX-47273, is a potent and selective positive allosteric modulator of the metabotropic glutamate receptor 5 (mGluR5). It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including anxiety, depression, schizophrenia, and addiction.

Mechanism of Action

N-1-adamantyl-2-[(1-naphthyloxy)acetyl]hydrazinecarboxamide acts as a positive allosteric modulator of mGluR5, a G protein-coupled receptor that plays a key role in synaptic plasticity and neuronal signaling. By binding to a specific site on the receptor, N-1-adamantyl-2-[(1-naphthyloxy)acetyl]hydrazinecarboxamide enhances the activity of mGluR5, leading to increased neurotransmitter release and improved neuronal function.
Biochemical and Physiological Effects:
N-1-adamantyl-2-[(1-naphthyloxy)acetyl]hydrazinecarboxamide has been shown to have a range of biochemical and physiological effects in animal models and human subjects. These include increased synaptic plasticity, enhanced long-term potentiation, improved cognitive function, reduced anxiety and depression-like behaviors, and attenuated drug-seeking behavior.

Advantages and Limitations for Lab Experiments

N-1-adamantyl-2-[(1-naphthyloxy)acetyl]hydrazinecarboxamide has several advantages and limitations for lab experiments. Advantages include its high potency and selectivity for mGluR5, its well-characterized mechanism of action, and its broad therapeutic potential. Limitations include its limited solubility in water, its potential for off-target effects at high concentrations, and the need for careful dosing and administration in animal models and human subjects.

Future Directions

There are several future directions for research on N-1-adamantyl-2-[(1-naphthyloxy)acetyl]hydrazinecarboxamide. These include further elucidation of its mechanism of action, optimization of its pharmacokinetic and pharmacodynamic properties, exploration of its therapeutic potential in additional neurological and psychiatric disorders, and development of novel analogs with improved efficacy and safety profiles. Overall, N-1-adamantyl-2-[(1-naphthyloxy)acetyl]hydrazinecarboxamide represents a promising and exciting area of research for the development of new treatments for a range of neuropsychiatric disorders.

Scientific Research Applications

N-1-adamantyl-2-[(1-naphthyloxy)acetyl]hydrazinecarboxamide has been extensively studied in preclinical and clinical trials for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to improve cognitive function, reduce anxiety and depression-like behaviors, and attenuate drug-seeking behavior in animal models. In clinical trials, it has demonstrated promising results in the treatment of schizophrenia and Fragile X syndrome, a genetic disorder associated with autism and intellectual disability.